Cas no 399017-38-0 (7-(3-carboxypyridin-2-yl)-5lambda5-quinolizin-5-ylium-1-carboxylate)

• Product Name: 7-(3-carboxypyridin-2-yl)-5lambda5-quinolizin-5-ylium-1-carboxylate
• CAS No: 399017-38-0
• CID: 4650681
• Update Time: 2025-05-19

7-(3-carboxypyridin-2-yl)-5lambda5-quinolizin-5-ylium-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-(3-carboxypyridin-2-yl)-5lambda5-quinolizin-5-ylium-1-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 7-(3-carboxypyridin-2-yl)-5lambda5-quinolizin-5-ylium-1-carboxylate

7-(3-Carboxypyridin-2-yl)-5λ5-Quinolizin-5-ylium-1-carboxylate: A Comprehensive Overview

The compound 7-(3-carboxypyridin-2-yl)-5λ5-quinolizin-5-ylium-1-carboxylate, with the CAS number 399017-38-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the broader class of quinolizinium salts, which are known for their unique electronic properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of quinolizinium derivatives like 7-(3-carboxypyridin-2-yl)-5λ5-quinolizin in the development of advanced materials. For instance, researchers have explored their use in creating highly efficient organic light-emitting diodes (OLEDs) due to their excellent luminescent properties. The incorporation of the pyridine ring in this compound further enhances its electronic versatility, making it a promising candidate for next-generation electronic devices.

The synthesis of 7-(3-carboxypyridin-2-yl)-5λ5-quinolizin derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the reaction time, making large-scale production more feasible. The carboxylate group present in the molecule plays a crucial role in its solubility and stability, which are essential for its application in biological systems.

In the realm of pharmacology, this compound has shown potential as a drug delivery agent. Its ability to form stable complexes with various biomolecules has been leveraged in targeted drug delivery systems. Recent research has demonstrated its effectiveness in delivering anticancer drugs with high precision, minimizing side effects and enhancing therapeutic outcomes.

The structural uniqueness of 7-(3-carboxypyridin-2-yl)-quinolizin-ylium-1-carboxylate lies in its conjugated π-system, which contributes to its exceptional photophysical properties. These properties make it an ideal candidate for applications in optoelectronics, where materials with high electron mobility and luminescence efficiency are highly sought after.

Furthermore, the integration of this compound into polymer-based materials has opened new avenues for flexible electronics. Its compatibility with polymer matrices allows for the creation of lightweight, bendable devices that can be used in wearable technology and foldable displays.

In conclusion, 7-(3-carboxypyridin-2-yl)-quinolizin-ylium-1-carboxylate, with its unique chemical structure and versatile properties, continues to be a focal point in cutting-edge research. Its applications span across multiple disciplines, underscoring its importance as a valuable compound in modern scientific exploration.